Cas no 77505-89-6 (Ethyl2-amino-5-(4-chlorophenyl)-4-thiazolecarboxylate)

Ethyl 2-amino-5-(4-chlorophenyl)-4-thiazolecarboxylate is a thiazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the 4-chlorophenyl and ester-functionalized thiazole ring, make it a versatile intermediate for synthesizing bioactive compounds. The presence of both amino and carboxylate groups enhances its reactivity, enabling further functionalization for applications in drug discovery, particularly in antimicrobial and anti-inflammatory agent development. Its stability under standard conditions and compatibility with common organic solvents facilitate straightforward handling in laboratory settings. This compound is valued for its potential in constructing heterocyclic frameworks, contributing to advancements in medicinal chemistry and material science.

Ethyl2-amino-5-(4-chlorophenyl)-4-thiazolecarboxylate structure

77505-89-6 structure

Product Name:Ethyl2-amino-5-(4-chlorophenyl)-4-thiazolecarboxylate

CAS No:77505-89-6

MF:C₁₂H₁₁ClN₂O₂S

MW:282.745940446854

CID:59904

PubChem ID:12603732

Update Time:2025-06-07

Ethyl2-amino-5-(4-chlorophenyl)-4-thiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-5-(4-chlorophenyl)thiazole-4-carboxylate
- ethyl 2-amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylate
- ETHYL 2-AMINO-5-(4-CHLOROPHENYL)-4-THIAZOLECARBOXYLATE
- 4-Thiazolecarboxylicacid,2-amino-5-(4-chlorophenyl)-,ethyl ester
- FT-0753059
- CITRICACIDISOPROPYLESTER
- 4-Thiazolecarboxylicacid, 2-amino-5-(4-chlorophenyl)-, ethyl ester
- AKOS005211121
- ETHYL2-AMINO-5-(4-CHLOROPHENYL)THIAZOLE-4-CARBOXYLATE
- 77505-89-6
- DTXSID70504106
- EN300-18690872
- Ethyl2-amino-5-(4-chlorophenyl)-4-thiazolecarboxylate
- Inchi： 1S/C12H11ClN2O2S/c1-2-17-11(16)9-10(18-12(14)15-9)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H2,14,15)
- InChI Key： GHUOUGGZZJXPRM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)OCC)N=C(N)S1

Computed Properties

Exact Mass: 282.02300
Monoisotopic Mass: 282.0229765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 93.4Å²

Experimental Properties

Density: 1.372
Boiling Point: 472.287 °C at 760 mmHg
Flash Point: 472.287 °C at 760 mmHg
PSA: 93.45000
LogP: 3.80360

Ethyl2-amino-5-(4-chlorophenyl)-4-thiazolecarboxylate Pricemore >>

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